Cas no 2877720-84-6 (1-(5-chloro-2-methylphenyl)-4-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]piperazine)

• Product Name: 1-(5-chloro-2-methylphenyl)-4-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]piperazine
• CAS No: 2877720-84-6
• MF: C₁₈H₂₂ClN₃O
• MW: 331.839783191681
• CID: 5330650
• PubChem ID: 165435294
• Update Time: 2025-06-09

1-(5-chloro-2-methylphenyl)-4-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]piperazine Chemical and Physical Properties

Names and Identifiers

• F6755-0755
• 1-(5-chloro-2-methylphenyl)-4-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]piperazine
• 2877720-84-6
• AKOS040868409
• 1-(5-Chloro-2-methylphenyl)-4-[(5-cyclopropyl-3-isoxazolyl)methyl]piperazine

• Inchi： 1S/C18H22ClN3O/c1-13-2-5-15(19)10-17(13)22-8-6-21(7-9-22)12-16-11-18(23-20-16)14-3-4-14/h2,5,10-11,14H,3-4,6-9,12H2,1H3
• InChI Key： YRSCSGUCFMVMQU-UHFFFAOYSA-N
• SMILES： N1(C2=CC(Cl)=CC=C2C)CCN(CC2C=C(C3CC3)ON=2)CC1

Computed Properties

• Exact Mass: 331.1451400g/mol
• Monoisotopic Mass: 331.1451400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 32.5Ų

Experimental Properties

• Density: 1.260±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 491.0±45.0 °C(Predicted)
• pka: 5.18±0.10(Predicted)

Additional information on 1-(5-chloro-2-methylphenyl)-4-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]piperazine

Comprehensive Overview of 1-(5-chloro-2-methylphenyl)-4-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]piperazine (CAS No. 2877720-84-6)

The compound 1-(5-chloro-2-methylphenyl)-4-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]piperazine (CAS No. 2877720-84-6) is a structurally complex molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique combination of a piperazine core, a chloro-methylphenyl moiety, and a cyclopropyl-oxazolyl group makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy and precision medicine.

In recent years, the demand for novel heterocyclic compounds like 1-(5-chloro-2-methylphenyl)-4-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]piperazine has surged due to their versatility in medicinal chemistry. The presence of the cyclopropyl ring and the oxazole scaffold is particularly noteworthy, as these fragments are often associated with enhanced metabolic stability and bioavailability—a hot topic in drug design. This compound’s CAS No. 2877720-84-6 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-throughput screening and fragment-based drug discovery.

From a synthetic perspective, the preparation of 1-(5-chloro-2-methylphenyl)-4-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]piperazine involves multi-step organic transformations, including N-alkylation and cyclization reactions. These methods are often optimized for yield and purity, addressing common challenges in scale-up synthesis—a key concern for pharmaceutical manufacturers. The compound’s logP and solubility profiles are also critical parameters, as they influence its suitability for oral drug formulations, a focus area for researchers developing next-generation therapeutics.

The pharmacological potential of CAS No. 2877720-84-6 is further highlighted by its structural resemblance to known CNS-active agents and anti-inflammatory compounds. This has led to speculation about its applicability in treating neurological disorders or chronic inflammatory conditions—topics frequently queried in AI-driven literature searches. Additionally, its molecular weight and hydrogen bond acceptors align with Lipinski’s Rule of Five, making it a viable candidate for further lead optimization.

Beyond drug development, 1-(5-chloro-2-methylphenyl)-4-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]piperazine is studied for its crystal structure and polymorphism, which are essential for patenting and formulation stability. The rise of computational chemistry tools has enabled deeper insights into its conformational dynamics, a trending subject in cheminformatics circles. These analyses often leverage density functional theory (DFT) calculations, bridging gaps between experimental and theoretical data.

In conclusion, CAS No. 2877720-84-6 represents a compelling case study in modern chemical innovation. Its multifaceted applications—from targeted drug design to material science—underscore its importance in both academic and industrial settings. As research continues to uncover its full potential, this compound is poised to remain a focal point in discussions about small-molecule therapeutics and synthetic methodology advancements.